108-44-1

m-Toluidine

In Stock

• CAS RN:
• 108-44-1

• Formula:
• C7H9N
  C6H4CH3NH2
  C7H9N

• InChI:
• InChI=1S/C7H9N/c1-6-3-2-4-7(8)5-6/h2-5H,8H2,1H3

• InChIKey:
• JJYPMNFTHPTTDI-UHFFFAOYSA-N

• m-Toluidine (MT) is an aniline derivative that behaves as a fragile glass forming liquid. Its dielectric relaxation process, glass transition relaxation, relaxation modes and slow secondary relaxation have been studied. The analysis of MT crystalline phase by powder X-ray diffraction shows that it belongs to monoclinic space group, P2₁/c. Its structure is held together by N-H...N hydrogen bonds and van der Waals interactions.
  M-toluidine appears as a clear colorless liquid. Flash point below 200°F. Vapors heavier than air. Toxic by inhalation, ingestion, and skin absorption in high concentrations or under prolonged exposures. Used in the manufacture of organic chemicals. Density about 8 lb / gal.
  

Doramectin monosaccharide

In Stock

• CAS RN:
• 165108-44-1

• Formula:
• C43H62O11

• InChI:
• InChI=1S/C43H62O11/c1-24-11-10-14-30-23-49-40-36(44)27(4)19-33(43(30,40)47)41(46)51-32-20-31(16-15-25(2)38(24)52-35-21-34(48-6)37(45)28(5)50-35)53-42(22-32)18-17-26(3)39(54-42)29-12-8-7-9-13-29/h10-11,14-15,17-19,24,26,28-29,31-40,44-45,47H,7-9,12-13,16,20-23H2,1-6H3/b11-10-,25-15-,30-14?/t24-,26-,28-,31+,32-,33-,34-,35-,36+,37-,38-,39-,40+,42+,43+/m0/s1

• InChIKey:
• HFDCQUOZPUMCSE-CPKBAYHQSA-N

• Doramectin monosaccharide is an acid degradation product of doramectin, a disaccharide-containing anthelmintic that potentiates glutamate- and GABA-gated chloride channel opening in nematodes. Doramectin undergoes acid-catalyzed hydrolysis to form doramectin monosaccharide.
  
  

5-(3-Chloro-4-methylphenyl)-2-hydroxypyrimidine, 95%

In Stock

• CAS RN:
• 1111108-44-1

• Formula:
• C11H9ClN2O

• InChI:
• InChI=1S/C11H9ClN2O/c1-7-2-3-8(4-10(7)12)9-5-13-11(15)14-6-9/h2-6H,1H3,(H,13,14,15)

• InChIKey:
• JWXKDIHAIBWIBU-UHFFFAOYSA-N

• 5-(3-Chloro-4-methylphenyl)-2-hydroxypyrimidine, 95% is a useful research compound. Its molecular formula is C11H9ClN2O and its molecular weight is 220.65 g/mol. The purity is usually 95%.